Cas no 1704977-76-3 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid
• CAS No: 1704977-76-3
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 5841536
• PubChem ID: 103667656
• Update Time: 2025-06-07

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid
• EN300-1163330
• 1704977-76-3
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-fluoro-4-methylphenyl)propanoic acid

• Inchi： 1S/C18H18FNO4/c1-12-7-8-14(9-15(12)19)16(10-17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： SUTCLWPICVVRLM-INIZCTEOSA-N
• SMILES： FC1=C(C)C=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.12198622g/mol
• Monoisotopic Mass: 331.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic Acid (CAS No. 1704977-76-3)

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid, identified by the CAS number 1704977-76-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for scientists exploring novel therapeutic agents.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid is characterized by its chiral center at the third carbon atom, which contributes to its stereochemical complexity. The presence of a benzyloxy carbonyl group and a fluorinated aromatic ring further enhances its potential pharmacological properties. These structural features are critical in determining its interactions with biological targets, such as enzymes and receptors, which are essential for drug efficacy.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The fluorine atom in the aromatic ring of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid plays a pivotal role in modulating its pharmacokinetic profile. This modification often leads to increased bioavailability and prolonged half-life, which are crucial factors in drug design.

The benzyloxy carbonyl group is another key feature that contributes to the compound's reactivity and functionality. This moiety is commonly found in peptide mimetics and protease inhibitors, where it serves as a protecting group or a recognition element. The incorporation of this group into (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid suggests potential applications in the development of drugs targeting protein-protein interactions or enzyme inhibition.

Current research in the field of medicinal chemistry has highlighted the importance of enantiopure compounds in achieving optimal therapeutic outcomes. The stereochemical purity of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid is essential for ensuring its biological activity and minimizing unwanted side effects. Advances in chiral synthesis techniques have enabled the efficient production of enantiomerically pure compounds, which has opened new avenues for drug discovery.

The fluorinated aromatic ring in (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid also contributes to its unique physicochemical properties. Fluorine atoms can influence electronic distributions, lipophilicity, and metabolic stability, all of which are critical factors in drug design. The combination of these structural elements makes this compound a promising candidate for further investigation in various therapeutic areas.

In the context of drug development, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid has shown potential in preclinical studies as a lead compound for novel therapeutics. Its ability to interact with biological targets with high specificity and affinity makes it an attractive candidate for further optimization. Researchers are exploring various derivatives of this compound to enhance its pharmacological properties and expand its therapeutic applications.

The synthesis of complex organic molecules like (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid requires meticulous planning and expertise. Advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The role of computational chemistry in drug discovery has also been instrumental in understanding the structure-activity relationships (SAR) of compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid. Molecular modeling and virtual screening techniques have enabled researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly accelerated the drug discovery process and reduced costs associated with traditional trial-and-error methods.

The potential applications of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-fluoro-4-methylphenyl)propanoic acid extend across multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its unique structural features make it a versatile scaffold for developing targeted therapies that address unmet medical needs. As research continues to uncover new biological functions and mechanisms, the therapeutic potential of this compound is likely to expand further.

In conclusion, (CAS No. 1704977-76- ) represents a significant advancement in pharmaceutical chemistry with its innovative structure and promising biological activities. The combination of stereochemical purity, fluorinated aromatic rings, and functional groups like benzyloxy carbonyl moieties positions it as a valuable asset in the quest for novel therapeutics. Ongoing research efforts aim to fully harness its potential by optimizing its pharmacological properties and exploring new applications in medicine.